Cas no 2227898-42-0 (rac-(1R,2R)-2-(adamantan-1-yl)methylcyclopropan-1-amine)
rac-(1R,2R)-2-(adamantan-1-yl)methylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,2R)-2-(adamantan-1-yl)methylcyclopropan-1-amine
- rac-(1R,2R)-2-[(adamantan-1-yl)methyl]cyclopropan-1-amine
- EN300-1797833
- 2227898-42-0
-
- Inchi: 1S/C14H23N/c15-13-4-12(13)8-14-5-9-1-10(6-14)3-11(2-9)7-14/h9-13H,1-8,15H2/t9?,10?,11?,12-,13+,14?/m0/s1
- InChI Key: IUSNTMQGPPSWNP-PXVSSIBLSA-N
- SMILES: N[C@@H]1C[C@H]1CC12CC3CC(CC(C3)C1)C2
Computed Properties
- Exact Mass: 205.183049738g/mol
- Monoisotopic Mass: 205.183049738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26Ų
rac-(1R,2R)-2-(adamantan-1-yl)methylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1797833-0.05g |
rac-(1R,2R)-2-[(adamantan-1-yl)methyl]cyclopropan-1-amine |
2227898-42-0 | 0.05g |
$1104.0 | 2023-09-19 | ||
| Enamine | EN300-1797833-0.1g |
rac-(1R,2R)-2-[(adamantan-1-yl)methyl]cyclopropan-1-amine |
2227898-42-0 | 0.1g |
$1157.0 | 2023-09-19 | ||
| Enamine | EN300-1797833-0.25g |
rac-(1R,2R)-2-[(adamantan-1-yl)methyl]cyclopropan-1-amine |
2227898-42-0 | 0.25g |
$1209.0 | 2023-09-19 | ||
| Enamine | EN300-1797833-0.5g |
rac-(1R,2R)-2-[(adamantan-1-yl)methyl]cyclopropan-1-amine |
2227898-42-0 | 0.5g |
$1262.0 | 2023-09-19 | ||
| Enamine | EN300-1797833-1.0g |
rac-(1R,2R)-2-[(adamantan-1-yl)methyl]cyclopropan-1-amine |
2227898-42-0 | 1g |
$1315.0 | 2023-06-02 | ||
| Enamine | EN300-1797833-2.5g |
rac-(1R,2R)-2-[(adamantan-1-yl)methyl]cyclopropan-1-amine |
2227898-42-0 | 2.5g |
$2576.0 | 2023-09-19 | ||
| Enamine | EN300-1797833-5.0g |
rac-(1R,2R)-2-[(adamantan-1-yl)methyl]cyclopropan-1-amine |
2227898-42-0 | 5g |
$3812.0 | 2023-06-02 | ||
| Enamine | EN300-1797833-10.0g |
rac-(1R,2R)-2-[(adamantan-1-yl)methyl]cyclopropan-1-amine |
2227898-42-0 | 10g |
$5652.0 | 2023-06-02 | ||
| Enamine | EN300-1797833-1g |
rac-(1R,2R)-2-[(adamantan-1-yl)methyl]cyclopropan-1-amine |
2227898-42-0 | 1g |
$1315.0 | 2023-09-19 | ||
| Enamine | EN300-1797833-5g |
rac-(1R,2R)-2-[(adamantan-1-yl)methyl]cyclopropan-1-amine |
2227898-42-0 | 5g |
$3812.0 | 2023-09-19 |
rac-(1R,2R)-2-(adamantan-1-yl)methylcyclopropan-1-amine Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on rac-(1R,2R)-2-(adamantan-1-yl)methylcyclopropan-1-amine
Comprehensive Guide to rac-(1R,2R)-2-(adamantan-1-yl)methylcyclopropan-1-amine (CAS No. 2227898-42-0): Properties, Applications, and Market Insights
The compound rac-(1R,2R)-2-(adamantan-1-yl)methylcyclopropan-1-amine (CAS No. 2227898-42-0) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. This compound features a cyclopropane ring fused with an adamantane moiety, making it a valuable scaffold for drug discovery and material science applications. Its stereochemistry and functional groups contribute to its versatility in synthetic chemistry.
One of the most intriguing aspects of rac-(1R,2R)-2-(adamantan-1-yl)methylcyclopropan-1-amine is its potential role in central nervous system (CNS) drug development. Researchers are exploring its interactions with neurotransmitter receptors, particularly in the context of neurodegenerative diseases like Alzheimer's and Parkinson's. The adamantane group is known for its lipophilicity and ability to cross the blood-brain barrier, making this compound a promising candidate for CNS-targeted therapies.
In recent years, the scientific community has shown growing interest in cyclopropane-containing compounds due to their unique three-membered ring strain and stereoelectronic properties. The rac-(1R,2R)-2-(adamantan-1-yl)methylcyclopropan-1-amine exemplifies this trend, with its cyclopropylamine moiety serving as a key pharmacophore in many bioactive molecules. This structural feature is particularly relevant in the development of enzyme inhibitors and receptor modulators.
The synthesis of rac-(1R,2R)-2-(adamantan-1-yl)methylcyclopropan-1-amine typically involves stereoselective cyclopropanation strategies, followed by amine functionalization. Recent advances in asymmetric synthesis have enabled more efficient production of enantiomerically pure forms, which is crucial for pharmaceutical applications where chirality significantly impacts biological activity.
Beyond pharmaceutical applications, rac-(1R,2R)-2-(adamantan-1-yl)methylcyclopropan-1-amine has shown promise in material science. Its rigid, three-dimensional structure makes it an interesting building block for supramolecular architectures and metal-organic frameworks (MOFs). Researchers are investigating its potential in creating novel materials with tailored porosity and stability properties.
The market for adamantane derivatives like rac-(1R,2R)-2-(adamantan-1-yl)methylcyclopropan-1-amine has been steadily growing, driven by increasing demand in the pharmaceutical sector. With the global focus on neurological disorders and age-related diseases, compounds with potential CNS activity are receiving substantial research investment. The unique combination of adamantane and cyclopropane moieties in this molecule positions it as a valuable candidate for further development.
Quality control and characterization of rac-(1R,2R)-2-(adamantan-1-yl)methylcyclopropan-1-amine are critical aspects of its production. Advanced analytical techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and confirm stereochemistry. These quality measures are particularly important given the compound's potential use in preclinical studies and drug development pipelines.
Environmental and safety considerations for rac-(1R,2R)-2-(adamantan-1-yl)methylcyclopropan-1-amine follow standard laboratory chemical protocols. While not classified as hazardous, proper handling procedures should be observed, including the use of personal protective equipment and adequate ventilation systems when working with the compound in powder form.
Future research directions for rac-(1R,2R)-2-(adamantan-1-yl)methylcyclopropan-1-amine may explore its potential in combination therapies or as a molecular scaffold for developing new chemical entities. The growing field of computational chemistry and AI-assisted drug design could accelerate the discovery of novel applications for this structurally intriguing compound.
For researchers and industry professionals seeking high-purity rac-(1R,2R)-2-(adamantan-1-yl)methylcyclopropan-1-amine, it's essential to source from reputable suppliers who can provide comprehensive analytical data and certificates of analysis. The compound's CAS number 2227898-42-0 serves as a unique identifier for precise material specification and procurement.
2227898-42-0 (rac-(1R,2R)-2-(adamantan-1-yl)methylcyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)